
(2-Hydroxyethyl)iminodiacetic acid molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583 Get Quote

An In-depth Technical Guide to (2-Hydroxyethyl)iminodiacetic Acid for Researchers and

Drug Development Professionals

This guide provides a comprehensive overview of (2-Hydroxyethyl)iminodiacetic acid
(HEIDA), a versatile chelating agent with significant applications in scientific research and

pharmaceutical development.

Core Properties of (2-Hydroxyethyl)iminodiacetic
Acid
(2-Hydroxyethyl)iminodiacetic acid, also known as HEIDA, is a dicarboxylic acid amine.[1] It

is structurally similar to the well-known chelating agent nitrilotriacetic acid (NTA) and is

recognized for its strong metal-chelating properties and biodegradability.[2]
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Property Value Source

Molecular Formula C6H11NO5 [2][3][4][5]

Molecular Weight 177.16 g/mol [2][5][6]

CAS Number 93-62-9 [3]

Synonyms

Ethanol diglycine, N,N-

Bis(carboxymethyl)ethanolami

ne, HIDA

Appearance White crystalline powder [7]

Synthesis of (2-Hydroxyethyl)iminodiacetic Acid
The synthesis of (2-Hydroxyethyl)iminodiacetic acid can be achieved through a multi-step

process involving the reaction of 2-hydroxyethylamine with glycolonitrile, followed by hydrolysis.

This process yields the final product in high conversion.[8]

Experimental Workflow for HEIDA Synthesis

Step 1: Formation of N-cyanomethylamino-2-ethanol

Step 2: Hydrolysis

Step 3: Second Reaction with Glycolonitrile Step 4: Final Hydrolysis
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Base
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Caption: Synthesis workflow for (2-Hydroxyethyl)iminodiacetic acid.
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Experimental Protocols
Synthesis of (2-Hydroxyethyl)iminodiacetic Acid
This protocol is adapted from a patented synthesis method.[8]

Materials:

2-hydroxyethylamine

Glycolonitrile

Sodium hydroxide (or other suitable base)

Water

Procedure:

Step 1: Formation of N-cyanomethylamino-2-ethanol. In a reaction vessel, 2-

hydroxyethylamine is reacted with glycolonitrile. The reaction is typically carried out at a

temperature between 0°C and 100°C.[8]

Step 2: Hydrolysis to N-carboxymethylamino-2-ethanol. The intermediate from Step 1 is

hydrolyzed using a base, such as sodium hydroxide.[8]

Step 3: Reaction with additional glycolonitrile. The product from Step 2 is then reacted with

another molar equivalent of glycolonitrile.[8]

Step 4: Final Hydrolysis to HEIDA. The resulting N-carboxymethyl-N-cyanomethylamino-2-

ethanol is hydrolyzed, typically at a temperature ranging from 20°C to 105°C, to yield (2-
Hydroxyethyl)iminodiacetic acid.[8] This final hydrolysis step has been reported to achieve

a conversion rate of over 90 percent.[8]

Applications in Research and Drug Development
(2-Hydroxyethyl)iminodiacetic acid is primarily utilized for its potent metal-chelating

properties.[7] This characteristic makes it a valuable tool in various applications within research

and the pharmaceutical industry.
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Role as a Chelating Agent
HEIDA functions as a chelating agent by forming stable complexes with metal ions, which can

prevent undesirable reactions such as precipitation or catalytic degradation of other

components in a formulation.[7] Its ability to bind with metal ions is a key feature in its various

applications.

Logical Relationship of Chelation in Drug Development

Problem: Metal Ion Interference Solution: Chelation with HEIDA

Outcome: Improved Stability and Reduced Toxicity
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Caption: Logical flow of HEIDA's role as a chelating agent in drug development.

Applications in Pharmaceutical Formulations
HEIDA is considered a valuable intermediate in the pharmaceutical sector.[7] Its chelating

properties can be leveraged to improve the stability of drug formulations by sequestering metal

ions that could otherwise catalyze the degradation of active pharmaceutical ingredients (APIs).
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Furthermore, its nature as a biological buffer is an advantageous property in various

formulations.[7]

Use in Agrochemicals and Industrial Processes
Beyond pharmaceuticals, HEIDA is used in agrochemicals to enhance the bioavailability of

nutrients.[7] In industrial settings, such as water treatment, it is effective in preventing the

formation of scale.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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